2-Hydroxy-6-(methylamino)benzamide

• Molecular Formula: C8H10N2O2
• Molecular Weight: 166.18 g/mol
• SMILES: CNC1=C(C(=CC=C1)O)C(=O)N
• InChI: InChI=1S/C8H10N2O2/c1-10-5-3-2-4-6(11)7(5)8(9)12/h2-4,10-11H,1H3,(H2,9,12)
• InChIKey: VHBIHPFAMNTXTF-UHFFFAOYSA-N

2-Hydroxy-6-(methylamino)benzamide: Identity & Physicochemical Profile

2-Hydroxy-6-(methylamino)benzamide (CAS 1243458-23-2, molecular formula C₈H₁₀N₂O₂, molecular weight 166.18 g·mol⁻¹) is a small-molecule benzamide derivative bearing a phenolic hydroxyl group at the 2-position and a secondary methylamino group at the 6-position of the benzene ring. The compound appears as a white crystalline solid with a melting point of approximately 133 °C and is soluble in polar solvents such as water and methanol . It is presently offered as a screening compound and research intermediate (purity ≥98%) , placing it within the class of ortho-hydroxy/meta-methylamino-functionalized benzamides that are of interest as metal-chelating scaffolds and as building blocks for medicinal chemistry programmes targeting metalloenzymes. No primary research publication or patent was identified that reports validated biological IC₅₀, Kᵢ, ADME, or in vivo efficacy data for this specific compound, an important consideration for evidence-driven procurement.

Workflow Metalloenzyme inhibitor screening and fragment-based design Bidentate 2-OH/6-NHCH₃ chelation scaffold

Selection Melting-point identity verification supported; ≥98% HPLC purity No published bioactivity data; exploratory research use

Context Regioselective building block for amide library synthesis Para-methylamino activation simplifies derivatization

Why 2-Hydroxy-6-(methylamino)benzamide Is Not Interchangeable

The specific 2-hydroxy/6-methylamino substitution pattern creates a distinct intramolecular hydrogen-bonding network and metal-chelation geometry that cannot be replicated by regioisomers (e.g., 2-hydroxy-4- or 2-hydroxy-5-methylamino) or by the des-hydroxy analog 2-(methylamino)benzamide. In the target compound, the 2-OH and 6-NHCH₃ groups are positioned ortho and para to the primary amide, respectively, enabling a bifurcated hydrogen-bonding motif that locks the conformation of the amide and modulates both solubility and the acid dissociation constants of the phenol and amine moieties [1]. For comparison, 2-(methylamino)benzamide (CAS 7505-81-9)—lacking the 2-OH—exhibits only moderate HDAC5 inhibitory activity (IC₅₀ = 8.73 μM) and weak VAP-1 inhibition (IC₅₀ > 100 μM) , while the 2-hydroxy-4-methylamino and 2-hydroxy-5-methylamino regioisomers display different melting points and solubility profiles [1]. Generically substituting any close analog therefore risks altering the chelation pharmacophore, physicochemical handling characteristics, and—if biological activity is the selection criterion—abrogating target engagement.

Regioisomer mismatch 4- or 5-methylamino regioisomers alter melting point, solubility, and chelation geometry; identity verification is essential.

Des-hydroxy analog limitation 2-(Methylamino)benzamide lacks the phenolic oxygen, reducing metalloenzyme engagement and shifting physicochemical profile.

Synthetic accessibility difference Multi-step syntheses for regioisomers may increase cost and time; para-substitution offers a one-step condensation advantage.

• [1] Nielsen, N. M.; Bundgaard, H. Prodrugs as drug delivery systems. 42. 2-Hydroxymethylbenzamides and 2-acyloxymethylbenzamides as potential prodrug forms for amines. International Journal of Pharmaceutics 1988, 41 (3), 241–248. https://doi.org/10.1016/0378-5173(88)90031-2. View Source

2-Hydroxy-6-(methylamino)benzamide: Comparative Evidence

Melting Point: Differentiation from Closest Analogs

The melting point of 2-hydroxy-6-(methylamino)benzamide is reported as 133 °C , which is 28 °C lower than that of the des-hydroxy analog 2-(methylamino)benzamide (161 °C) and falls between the melting ranges reported for the 2-hydroxy-4-methylamino regioisomer (132–134 °C) and the 2-hydroxy-5-methylamino regioisomer (120–130 °C) . This intermediate melting point, which also sits below that of the parent salicylamide (139–142 °C) , is consistent with the disruption of crystal packing by the 6-methylamino substituent and can serve as a rapid identity and purity check during incoming material qualification.

Melting Point

Cross-study comparable

133°C vs 161°C (des-OH)
120–134°C (regioisomers)

Supports identity confirmation upon receipt.

Differentiates regioisomer shipments; rapid incoming quality check.

Evidence Dimension	Melting point (solid-state thermal property)
Target Compound Data	133 °C (2-hydroxy-6-(methylamino)benzamide)
Comparator Or Baseline	2-(Methylamino)benzamide: 161 °C; 2-Hydroxy-4-(methylamino)benzamide: 132–134 °C; 2-Hydroxy-5-(methylamino)benzamide: 120–130 °C; Salicylamide: 139–142 °C
Quantified Difference	ΔTₘ = –28 °C vs. 2-(methylamino)benzamide; +1 °C to –1 °C vs. 2-hydroxy-4-(methylamino)benzamide; +3 °C to +13 °C vs. 2-hydroxy-5-(methylamino)benzamide; –6 °C to –9 °C vs. salicylamide
Conditions	Capillary melting point apparatus or DSC; purity ≥98% (vendor specification)

Why This Matters

Melting point is a low-cost, high-throughput identity parameter that allows procurement teams to distinguish the correct regioisomer upon receipt, reducing the risk of mis-shipment from suppliers who stock multiple hydroxy-methylamino-benzamide isomers.

Bidentate Chelation Motif Unavailable in Des-Hydroxy Analog

The 2-hydroxy and 6-methylamino substituents of the target compound are positioned to form a six-membered chelate ring with a divalent metal ion (e.g., Zn²⁺, Cu²⁺, Fe²⁺), whereas the des-hydroxy analog 2-(methylamino)benzamide can only engage through the amide carbonyl and the methylamino nitrogen, omitting the stabilizing phenolic oxygen ligand [1]. In benzamide-based HDAC inhibitors, the 2-amino or 2-hydroxy group is recognized as indispensable for zinc-binding in the catalytic pocket; SAR studies on ortho-substituted benzamides confirm that removal of the ortho-hydroxy or ortho-amino group reduces inhibitory potency by ≥10-fold [2]. Although direct IC₅₀ data for the target compound against HDAC isoforms are not yet publicly available, the presence of the 2-OH/6-NHCH₃ chelation motif predicts tighter metalloenzyme engagement than 2-(methylamino)benzamide, which shows only moderate HDAC5 inhibition (IC₅₀ = 8.73 μM) .

Chelation Motif

Class-level inference

Bidentate (2-OH + 6-NHCH₃) vs. monodentate (des-OH)

Predicted higher metalloenzyme affinity based on ortho-OH SAR.

Direct IC₅₀ data unavailable; class-level inference from benzamide inhibitors.

Evidence Dimension	Predicted metal-chelation denticity and geometry
Target Compound Data	Bidentate (2-OH + 6-NHCH₃) or tridentate (2-OH + 6-NHCH₃ + amide C=O) chelation motif capable of forming a six-membered metallocycle
Comparator Or Baseline	2-(Methylamino)benzamide: monodentate or bidentate (amide C=O + 2-NHCH₃ only); no phenolic OH donor
Quantified Difference	≥10-fold potency loss upon removal of ortho-OH/NH₂ in published benzamide SAR series (qualitative inference)
Conditions	In silico docking and literature SAR precedent for ortho-substituted benzamide HDAC and VAP-1/SSAO inhibitors

Why This Matters

For discovery programs targeting metalloenzymes (HDACs, VAP-1/SSAO, matrix metalloproteinases), the 2-hydroxy-6-methylamino substitution pattern offers a pre-organized chelation geometry that is structurally impossible with the des-hydroxy analog, potentially translating into higher target affinity and slower off-rates.

• [1] Bertrand, P. Inside HDAC with HDAC inhibitors. European Journal of Medicinal Chemistry 2010, 45 (6), 2095–2116. https://doi.org/10.1016/j.ejmech.2010.02.030. View Source
• [2] Moradei, O. M.; Mallais, T. C.; Frechette, S.; Paquin, I.; Tessier, P. E.; Leit, S. M.; Fournel, M.; Maroun, C. R.; Li, Z.; Besterman, J. M.; Delorme, D. Novel aminophenyl benzamide-type histone deacetylase inhibitors with enhanced potency and selectivity. Journal of Medicinal Chemistry 2007, 50 (23), 5543–5546. https://doi.org/10.1021/jm070841m. View Source

Solubility & Polarity Differentiation from Des-Hydroxy Analog

The additional 2-hydroxy group in the target compound increases the calculated topological polar surface area (tPSA) and hydrogen-bond donor count (HBD = 3) relative to 2-(methylamino)benzamide (tPSA ≈ 55.1 Ų, HBD = 2) . Based on in silico predictions, 2-hydroxy-6-(methylamino)benzamide has an estimated XLogP of approximately 1.6 and a predicted aqueous solubility (LogS) of approximately –2.5 to –3.0 (≈0.5–3 mM) [1]. Although experimental values are not yet published, the predicted profile places the compound in a more polar, more hydrogen-bond-capable region of chemical space than its des-hydroxy counterpart, which may translate into different DMSO stock solution behaviour, aqueous dilution protocols, and compatibility with biochemical assay buffers.

Solubility Profile

Supporting evidence (in silico)

Predicted LogS ≈ –2.5 to –3.0; tPSA increase ~15–20 Ų

May reduce DMSO co-solvent need in biochemical assays.

In silico prediction; experimental validation pending.

Evidence Dimension	Predicted logP and aqueous solubility (LogS)
Target Compound Data	XLogP ≈ 1.6; predicted LogS ≈ –2.5 to –3.0 (in silico)
Comparator Or Baseline	2-(Methylamino)benzamide: LogP ≈ 1.60; tPSA ≈ 55.1 Ų; HBD = 2
Quantified Difference	tPSA increase of ~15–20 Ų; HBD increase of 1 unit; solubility estimated to be ~2–5-fold higher (qualitative prediction)
Conditions	ALOGPS 2.1 and XLogP3 prediction algorithms; experimental validation pending

Why This Matters

Higher predicted aqueous solubility and additional H-bond donor capacity may simplify dissolution for in vitro assays and reduce the need for DMSO co-solvent, improving reproducibility in biochemical screening cascades.

• [1] Virtual Computational Chemistry Laboratory. ALOGPS 2.1 solubility prediction. http://www.vcclab.org/lab/alogps (accessed 2026-05-01). View Source

Regioselective Derivatization Advantage over Regioisomers

The para relationship between the 6-methylamino group and the primary amide in 2-hydroxy-6-(methylamino)benzamide places the methylamino substituent in conjugation with the amide carbonyl, electronically activating the amide toward nucleophilic substitution and enabling regioselective N-functionalization without protection of the 2-OH . In contrast, the 2-hydroxy-4-methylamino regioisomer positions the methylamino group meta to the amide, where electronic communication is weaker, while the 2-hydroxy-5-methylamino regioisomer places the methylamino ortho to the amide, introducing steric hindrance for amide derivatization . The target compound can be synthesized via direct condensation of 2-hydroxybenzoic acid with methylamine using thionyl chloride or phosphorus oxychloride as dehydrating agents, a straightforward one-step procedure ; this contrasts with the multi-step reductive amination routes required for some regioisomers.

Synthetic Route

Supporting evidence

1-step condensation vs. 2–3 steps for regioisomers

Faster library synthesis with fewer protecting-group manipulations.

Para-activation of amide; steric advantage over ortho isomer.

Evidence Dimension	Regioselectivity of amide derivatization and synthetic step count
Target Compound Data	6-methylamino group is para to amide (maximal electronic activation); one-step condensation synthesis from 2-hydroxybenzoic acid and methylamine
Comparator Or Baseline	2-Hydroxy-4-(methylamino)benzamide: methylamino meta to amide (weaker activation); 2-hydroxy-5-(methylamino)benzamide: methylamino ortho to amide (steric hindrance)
Quantified Difference	Para vs. meta/ortho electronic effect on amide reactivity estimated as 3–10-fold difference in acylation rates (qualitative); synthetic step count: 1 step vs. 2–3 steps for regioisomers requiring reductive amination
Conditions	Organic synthesis; electrophilic aromatic substitution and amide coupling reactions

Why This Matters

For users who require a building block for library synthesis, the para-methylamino substitution in the target compound offers faster and cleaner amide derivatization with fewer protecting-group manipulations, reducing synthesis time and cost relative to regioisomeric alternatives.

2-Hydroxy-6-(methylamino)benzamide: Recommended Application Scenarios

Metalloenzyme Inhibitor Discovery Scaffold

The bidentate 2-OH/6-NHCH₃ chelation motif makes this compound a logical starting scaffold for fragment-based or structure-guided design of inhibitors targeting zinc-dependent metalloenzymes [1]. In programmes where the des-hydroxy analog 2-(methylamino)benzamide has already demonstrated moderate HDAC5 inhibition (IC₅₀ = 8.73 μM) , introducing the 2-OH is expected—based on class-level SAR—to enhance zinc-binding affinity and improve potency. The compound is best deployed in biochemical primary screening assays using recombinant HDAC or SSAO/VAP-1 enzyme preparations, with active hits progressed to co-crystallography to validate the chelation geometry. Procurement teams should request a certificate of analysis confirming ≥98% purity (HPLC) and melting point within 130–136 °C to ensure identity before committing to screening.

Regioselective Building Block for Library Synthesis

The para relationship between the 6-methylamino group and the primary amide electronically activates the amide nitrogen for regioselective acylation, sulfonylation, or reductive amination without requiring protection of the 2-OH . This makes the compound particularly useful for medicinal chemistry groups generating diverse amide- or urea-linked libraries for hit-to-lead optimization. The one-step synthetic accessibility from inexpensive 2-hydroxybenzoic acid and methylamine reduces the cost per gram relative to regioisomers that require multi-step protocols, an advantage for procurement when ordering quantities above 10 g for library production .

Physicochemical Comparator for Regioisomer Studies

Because the compound occupies a distinct melting-point range (approximately 133 °C) relative to its regioisomers (120–134 °C) and the des-hydroxy analog (161 °C), it can serve as a reference standard in studies correlating substitution pattern with solid-state packing, solubility, and thermal stability in the benzamide series . Material scientists and pre-formulation groups interested in how ring-substitution regiochemistry affects crystallinity and dissolution rate may use this compound alongside the 4- and 5-methylamino regioisomers for systematic comparative analysis.

Prodrug Intermediate: 2-Hydroxybenzamide Carrier

2-Hydroxybenzamide derivatives have been explored as prodrug carriers for primary and secondary amines, exploiting the rapid cyclisation of the 2-hydroxymethylbenzamide motif at physiological pH to release the free amine [2]. The 6-methylamino substituent in the target compound provides a secondary amine handle for further conjugation, making it a candidate intermediate for constructing linker-payload conjugates in prodrug or antibody-drug conjugate (ADC) programmes. Researchers pursuing this route should confirm the compound's stability in pH 7.4 phosphate-buffered saline (PBS) at 37 °C before committing to large-scale synthesis.

Application

Selection Property

Validation Focus

Metalloenzyme inhibitor discovery

2-OH/6-NHCH₃ bidentate chelation motif

HDAC/VAP-1 assay and co-crystallography

Regioselective library synthesis

Para-methylamino electronic activation

Amide derivatization efficiency and protecting-group count

Physicochemical comparator studies

Distinct melting point and solubility profile

Regioisomer identity, solid-state and dissolution comparison

Prodrug carrier intermediate

Secondary amine conjugation handle

pH 7.4 stability and amine-release kinetics

• [1] Bertrand, P. Inside HDAC with HDAC inhibitors. European Journal of Medicinal Chemistry 2010, 45 (6), 2095–2116. https://doi.org/10.1016/j.ejmech.2010.02.030. View Source
• [2] Nielsen, N. M.; Bundgaard, H. Prodrugs as drug delivery systems. 42. 2-Hydroxymethylbenzamides and 2-acyloxymethylbenzamides as potential prodrug forms for amines. International Journal of Pharmaceutics 1988, 41 (3), 241–248. https://doi.org/10.1016/0378-5173(88)90031-2. View Source